5,7-Dihydroxy-4-methylphthalide
Overview
Description
Synthesis Analysis
The synthesis of 5,7-Dihydroxy-4-methylphthalide involves complex chemical reactions that result in its unique structure. A notable method includes a CuBr2-mediated multi-step reaction, which offers a practical route to its synthesis. This approach is utilized for the concise total syntheses of related bioactive polyphenols, demonstrating the compound's versatility as an intermediate in synthesizing complex molecules (Kobayashi et al., 2011). Additionally, the one-pot synthesis method has been highlighted for its high regioselectivity and moderate yield, employing catalysts like tin(IV) chloride and bases such as triethylamine, showcasing the efficiency of synthesizing 7-Hydroxy-6-methylphthalide, a related compound (Duan & Toney, 2006).
Molecular Structure Analysis
The molecular structure of 5,7-Dihydroxy-4-methylphthalide is crucial for understanding its reactivity and properties. X-ray crystallography has been employed to analyze the structure of related compounds, revealing hydrogen-bonded molecules with planar fused rings. This information is vital for elucidating the compound's behavior in various reactions and its interaction with other molecules (Gainsford, 1995).
Chemical Reactions and Properties
The reactivity of 5,7-Dihydroxy-4-methylphthalide is influenced by its chemical structure, enabling it to undergo various chemical transformations. For example, it can be used as a precursor in the synthesis of mycophenolic acid and its analogues, illustrating its role in forming complex organic molecules (Makara et al., 1996). Moreover, its synthesis from open-chain precursors through intramolecular Michael addition showcases its versatility in organic synthesis (Jiménez, Maldonado, & Salgado-Zamora, 2010).
Scientific Research Applications
Synthesis of Mycophenolic Acid
- Summary of Application: 5,7-Dihydroxy-4-methylphthalide is a key intermediate in the synthesis of Mycophenolic acid . Mycophenolic acid is an important immunosuppressant drug used in organ transplantation.
Synthesis of Mycophenolic Acid
- Summary of Application: 5,7-Dihydroxy-4-methylphthalide is a key intermediate in the synthesis of Mycophenolic acid . Mycophenolic acid is an important immunosuppressant drug used in organ transplantation.
Secondary Metabolite of Aspergillus flavus
- Summary of Application: 5,7-Dihydroxy-4-methylphthalide is a secondary metabolite of the fungus Aspergillus flavus . Secondary metabolites are organic compounds that are not directly involved in the normal growth, development, or reproduction of an organism. Instead, they often play important roles in the organism’s interactions with its environment.
Synthesis of Mycophenolic Acid
- Summary of Application: 5,7-Dihydroxy-4-methylphthalide is a key intermediate in the synthesis of Mycophenolic acid . Mycophenolic acid is an important immunosuppressant drug used in organ transplantation.
Secondary Metabolite of Aspergillus flavus
- Summary of Application: 5,7-Dihydroxy-4-methylphthalide is a secondary metabolite of the fungus Aspergillus flavus . Secondary metabolites are organic compounds that are not directly involved in the normal growth, development, or reproduction of an organism. Instead, they often play important roles in the organism’s interactions with its environment.
Safety And Hazards
5,7-Dihydroxy-4-methylphthalide is toxic and can cause moderate to severe irritation to the skin and eyes . It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients .
Relevant Papers The relevant papers retrieved discuss the biological diversity of Cytochrome P450 Redox Partner Systems , and the efficient synthesis of Dimethoxyphthalides . These papers provide valuable insights into the chemical properties and potential applications of 5,7-Dihydroxy-4-methylphthalide.
properties
IUPAC Name |
5,7-dihydroxy-4-methyl-3H-2-benzofuran-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c1-4-5-3-13-9(12)8(5)7(11)2-6(4)10/h2,10-11H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYQICKPCCBIIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2COC(=O)C2=C(C=C1O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60561066 | |
Record name | 5,7-Dihydroxy-4-methyl-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60561066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dihydroxy-4-methylphthalide | |
CAS RN |
27979-57-3 | |
Record name | 5,7-Dihydroxy-4-methylphthalide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027979573 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5,7-Dihydroxy-4-methyl-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60561066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,7-DIHYDROXY-4-METHYLPHTHALIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EH1U60N12M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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